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Compound of Interest

7-Methoxybenzofuran-2-carboxylic
Compound Name: d
aci

Cat. No.: B1585203

An In-depth Technical Guide to 7-
Methoxybenzofuran-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals
Introduction

7-Methoxybenzofuran-2-carboxylic acid, a derivative of the benzofuran scaffold, is a
molecule of significant interest in medicinal chemistry and materials science.[1][2] The
benzofuran core is a versatile structural framework found in numerous natural products and
synthetic compounds exhibiting a wide array of biological activities, including antimicrobial, anti-
inflammatory, and anticancer properties.[1][2][3] The strategic placement of the methoxy and
carboxylic acid groups on this heterocyclic system provides valuable handles for chemical
modification, enabling the exploration of structure-activity relationships (SAR) and the
development of novel therapeutic agents and functional materials.[2] This guide provides a
comprehensive overview of the physical and chemical properties of 7-Methoxybenzofuran-2-
carboxylic acid, its synthesis, and key analytical techniques for its characterization.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to
its application in research and development. These properties govern its solubility, stability, and
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interactions with biological systems.

Structural and General Properties

Below is a summary of the key identifiers and structural properties for 7-Methoxybenzofuran-
2-carboxylic acid.

Property Value Source

7-methoxy-1-benzofuran-2-
IUPAC Name ] ] [4]
carboxylic acid

CAS Number 4790-79-8 [415]16]
Molecular Formula C10H804 [41[5]
Molecular Weight 192.17 g/mol [4115]
Appearance Beige solid [7]
COC1=C20C(=CC2=CC=C1)
SMILES [4]
C(0)=0
UOCNTRAAJIJNWDND-
InChlKey [4]

UHFFFAOYSA-N

Tabulated Physical Properties

The following table summarizes the key physical properties of 7-Methoxybenzofuran-2-
carboxylic acid.
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Physical Property Value Remarks Source
Melting Point 221-223 °C [5]
Boiling Point 288.14 °C Rough estimate [5]

Data not readily
available in searched
sources. Generally,
carboxylic acids have

Solubility limited solubility in
water but are soluble
in organic solvents
like ethanol, acetone,
and DMSO.

Data not readily
available. As a

pKa carboxylic acid, it is
expected to be a weak
acid.[8]

Synthesis and Reactivity

The synthesis of benzofuran-2-carboxylic acids can be achieved through various synthetic
routes. A common and efficient method is the Perkin rearrangement of 3-halocoumarins.

Perkin Rearrangement for Synthesis

The Perkin rearrangement provides a robust method for converting 3-halocoumarins into
benzofuran-2-carboxylic acids.[9] This reaction is typically base-catalyzed and involves the
fission of the coumarin ring followed by an intramolecular nucleophilic attack to form the
benzofuran ring.[9] Microwave-assisted protocols have been shown to significantly reduce
reaction times and improve yields.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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